2-nitrophenyl cyclopropanecarboxylate
Overview
Description
2-nitrophenyl cyclopropanecarboxylate (NPC) is a synthetic compound that has gained significant attention in the field of chemical biology and medicinal chemistry. NPC is a cyclopropane-containing molecule that is widely used as a chemical probe to study the biological functions of various proteins and enzymes.
Scientific Research Applications
Structural and Conformational Studies
- Structural Analysis : The structure and conformation of compounds similar to 2-nitrophenyl cyclopropanecarboxylate have been studied through X-ray methods, revealing detailed insights into molecular configurations and interactions (Korp, Bernal, & Fuchs, 1983).
Synthetic Applications
- Synthetic Precursors : Cyclopropanes like this compound have been used as precursors in the synthesis of various compounds, such as 4-nitro- and 4-cyano-dihydropyrroles and pyrroles (Wurz & Charette, 2005).
- Oxazole Synthesis : They are also involved in the synthesis of oxazoles, serving as key intermediates in the generation of these heterocycles (Selvi & Srinivasan, 2014).
Cyclopropane Derivatives
- Derivative Synthesis : Research includes the synthesis of various cyclopropane derivatives, demonstrating the versatility of these compounds in organic chemistry (Yong et al., 2007).
Biochemical and Chemical Reactions
- Caged Compounds : Cyclopropane derivatives have been utilized in the study of biochemical processes, such as in the development of caged-Ca²⁺ compounds for biological research (Faas et al., 2005).
- Anesthetic Gases : They have been identified as targets for anesthetic gases like xenon and nitrous oxide, providing insights into the molecular basis of anesthesia (Gruss et al., 2004).
Environmental Applications
- Esterase Assays : Cyclopropane carboxylates have been proposed as substrates for detecting pyrethroid esterases, important in environmental studies on pesticide resistance (Wallace et al., 1988).
Pharmaceutical Synthesis
- Pharmaceutical Intermediates : These compounds have been used in the synthesis of pharmaceuticals, such as atomoxetine, a norepinephrine reuptake inhibitor (Lifchits et al., 2008).
properties
IUPAC Name |
(2-nitrophenyl) cyclopropanecarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4/c12-10(7-5-6-7)15-9-4-2-1-3-8(9)11(13)14/h1-4,7H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXIHAAFGBAPOSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)OC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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